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Introduction
The localization of proteins within tissues and cells is critical for understanding their biological

function and for the development of targeted therapeutics. The term "ALR-38" is ambiguous

and can refer to two distinct proteins: Interleukin-38 (IL-38), a cytokine involved in inflammatory

processes, or a 38-kDa isoform of Augmenter of Liver Regeneration (ALR), a protein crucial for

liver function and regeneration.

These application notes provide a detailed overview of various imaging techniques for the

localization of both IL-38 and ALR. The protocols and data presented herein are intended to

guide researchers in selecting and implementing the most appropriate imaging strategies for

their specific research needs.

Section 1: Imaging Techniques for Interleukin-38 (IL-
38) Localization
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Interleukin-38 (IL-38), also known as IL-1F10, is a member of the IL-1 family of cytokines that

plays a role in regulating inflammation.[1] Its expression has been observed in various tissues,

including the skin, spleen, tonsils, and heart.[1] Dysregulated expression of IL-38 is associated

with several inflammatory and autoimmune diseases.[1]

Overview of Imaging Modalities
A variety of imaging techniques can be employed to determine the localization of IL-38, ranging

from in vivo whole-body imaging to subcellular microscopic techniques.

Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography

(SPECT): These nuclear imaging techniques are well-suited for non-invasive in vivo

visualization and quantification of cytokine expression.[2] By using radiolabeled probes that

specifically target IL-38, researchers can track its distribution and concentration in disease

models.

Fluorescence Microscopy: This is a powerful tool for visualizing the subcellular localization of

proteins. Techniques like immunofluorescence (IF) allow for the precise detection of IL-38

within cells and tissues.

Magnetic Resonance Imaging (MRI): While not a primary method for direct protein detection,

MRI can be used to visualize inflammation associated with IL-38 expression, providing

anatomical context to functional imaging data.[3][4]

Quantitative Data Presentation
The following table summarizes representative quantitative data related to IL-38 expression,

which can be valuable for correlating imaging signals with protein levels.
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Parameter Value Biological Context Reference

Plasma IL-38 (Healthy

Control)
42.6 pg/mL (median)

Healthy human

subjects
[5]

Plasma IL-38 (Multiple

Myeloma)

9.01 - 12.0 pg/mL

(median)

Patients with Multiple

Myeloma (R-ISS

stages I-III)

[5]

Serum IL-38 (Asthma

Patients)

Significantly higher

than controls

Pediatric asthmatic

patients

Serum IL-38

(Rheumatoid Arthritis)

Higher than

osteoarthritis patients

and controls

Patients with

Rheumatoid Arthritis

Experimental Protocols
This protocol is adapted from methodologies used for imaging other cytokines, such as IL-12,

and can be tailored for IL-38.[6]

1. Probe Preparation: Radiolabeling of Anti-IL-38 Antibody

Couple a chelator (e.g., DFO) to a monoclonal antibody specific for IL-38.
Radiolabel the chelated antibody with a positron-emitting radionuclide, such as Zirconium-89
(⁸⁹Zr).
Purify the radiolabeled antibody to remove free radionuclide.

2. Animal Model

Utilize a relevant animal model of a disease where IL-38 expression is expected to be
altered (e.g., inflammatory or autoimmune disease models).

3. Administration of Radiotracer

Inject the ⁸⁹Zr-DFO-anti-IL-38 antibody intravenously into the animal.

4. PET/CT Imaging
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Perform PET/CT scans at multiple time points post-injection (e.g., 24, 48, 72 hours) to
monitor the biodistribution of the tracer.
The CT scan provides anatomical reference images.

5. Data Analysis

Reconstruct PET images and co-register them with the CT images.
Draw regions of interest (ROIs) on the images to quantify tracer uptake in various organs
and tissues.
Express uptake as a percentage of the injected dose per gram of tissue (%ID/g).

This is a standard protocol for localizing proteins in fixed tissues.[7][8][9][10]

1. Sample Preparation

Fix tissue samples in 4% paraformaldehyde.
Embed the fixed tissue in paraffin or prepare frozen sections.
Cut thin sections (5-10 µm) and mount them on microscope slides.

2. Deparaffinization and Rehydration (for paraffin sections)

Incubate slides in xylene to remove paraffin.
Rehydrate the sections through a graded series of ethanol solutions.

3. Antigen Retrieval

Perform heat-induced epitope retrieval using a suitable buffer (e.g., citrate buffer, pH 6.0) to
unmask the antigen.

4. Permeabilization and Blocking

Permeabilize the cells with a detergent (e.g., 0.1% Triton X-100 in PBS) to allow antibody
access to intracellular antigens.
Block non-specific antibody binding by incubating with a blocking solution (e.g., 5% normal
serum from the secondary antibody host species in PBS).

5. Primary Antibody Incubation
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Incubate the sections with a primary antibody specific to IL-38, diluted in blocking buffer,
overnight at 4°C.

6. Secondary Antibody Incubation

Wash the sections with PBS.
Incubate with a fluorophore-conjugated secondary antibody that recognizes the primary
antibody for 1-2 hours at room temperature in the dark.

7. Counterstaining and Mounting

Wash the sections with PBS.
Counterstain the nuclei with DAPI.
Mount the coverslip with an anti-fade mounting medium.

8. Imaging

Visualize the stained sections using a fluorescence or confocal microscope.

Visualization of Pathways and Workflows
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A simplified diagram of the IL-38 signaling pathway.
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A general workflow for in vivo PET imaging.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/product/b15136009/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-imaging-alr-38
https://www.benchchem.com/product/b15136009/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-imaging-alr-38
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 2: Imaging Techniques for Augmenter of
Liver Regeneration (ALR) Localization
Augmenter of Liver Regeneration (ALR) is a widely expressed protein that is particularly

abundant in the liver and testes.[11][12] It exists in different isoforms, and a 38-kDa form has

been identified under non-reducing conditions.[13] ALR is known to have various subcellular

localizations, including the cytosol, nucleus, and mitochondria, reflecting its diverse biological

functions.[13]

Overview of Imaging Modalities
Immunohistochemistry (IHC) and Immunofluorescence (IF): These are the primary methods

for determining the subcellular localization of ALR in tissue and cell samples.[14] They

provide high-resolution images of ALR distribution.

SPECT Imaging: As ALR is highly expressed in the liver, SPECT imaging with liver-specific

tracers can provide functional information about the organ where ALR is abundant.[15][16]

[17][18][19] While not directly imaging ALR, it can be used to assess the health of the liver,

which is relevant to ALR's function.

Electron Microscopy: For ultrastructural localization of ALR within specific organelles like

mitochondria, immunoelectron microscopy can be employed.

Quantitative Data Presentation
The following table presents data on ALR expression levels in different liver conditions.
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Parameter Finding Biological Context Reference

ALR mRNA

Expression
Significantly increased

Cirrhotic liver tissue

vs. normal liver
[14]

ALR mRNA

Expression
Significantly enhanced

Hepatocellular

carcinoma and

cholangiocellular

carcinoma vs. normal

liver

[14]

ALR Subcellular

Localization
Cytosolic, perinuclear

Hepatocytes and

cholangiocytes in

normal, cirrhotic, and

cancerous liver tissue

[14]

ALR Isoforms

21 and 23 kDa

isoforms in

mitochondria and

cytosol; 15 kDa

isoform in cytosol

Human hepatocytes [13]

Experimental Protocols
This protocol is designed for the visualization of ALR in paraffin-embedded liver sections.

1. Sample Preparation and Sectioning

Fix liver tissue in 10% neutral buffered formalin.
Embed in paraffin and cut 4-µm thick sections.

2. Deparaffinization, Rehydration, and Antigen Retrieval

Follow the same procedure as described for IL-38 immunofluorescence (Section 1.3.2).

3. Peroxidase Blocking

Incubate sections in 3% hydrogen peroxide to block endogenous peroxidase activity.

4. Blocking
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Block non-specific binding with a suitable blocking serum.

5. Primary Antibody Incubation

Incubate with a primary antibody against ALR overnight at 4°C.

6. Secondary Antibody and Detection

Incubate with a biotinylated secondary antibody.
Apply a streptavidin-horseradish peroxidase (HRP) conjugate.
Develop the signal with a chromogen such as diaminobenzidine (DAB).

7. Counterstaining and Mounting

Counterstain with hematoxylin.
Dehydrate, clear, and mount the slides.

8. Imaging

Examine the slides under a bright-field microscope.

This protocol provides a general framework for assessing liver function, which is relevant to the

study of ALR. A common radiotracer for this purpose is ⁹⁹ᵐTc-mebrofenin.[19]

1. Patient/Animal Preparation

No specific preparation is typically required.

2. Radiopharmaceutical Administration

Administer ⁹⁹ᵐTc-mebrofenin intravenously. The dose is adjusted based on weight.

3. Dynamic and SPECT/CT Acquisition

Begin dynamic imaging immediately upon injection to assess vascular flow.
Perform SPECT/CT imaging to obtain tomographic data of the liver. The CT component is
used for attenuation correction and anatomical localization.

4. Image Processing and Analysis
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Reconstruct the SPECT data.
Co-register SPECT and CT images.
Analyze the images to assess liver function, including uptake and clearance of the tracer.
Volumetric analysis can be performed to evaluate the function of different liver segments.

Visualization of Workflows and Concepts
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Subcellular localization of the ALR protein.[13]
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A general workflow for immunofluorescence/immunohistochemistry.[7][8]
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Conclusion
The choice of imaging technique for ALR-38, whether it be Interleukin-38 or a 38-kDa isoform

of Augmenter of Liver Regeneration, depends on the specific research question. For in vivo

studies of IL-38 in the context of inflammation, PET and SPECT offer powerful tools for non-

invasive longitudinal studies. For detailed subcellular localization of both IL-38 and ALR,

immunofluorescence and immunohistochemistry are indispensable. The protocols and data

provided in these application notes serve as a comprehensive resource for researchers to

effectively visualize and quantify the localization of these important proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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